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Compound of Interest

Compound Name: 3-Chlorophenyl acetate

Cat. No.: B076602 Get Quote

Core Chemical Identity and Properties
3-Chlorophenyl acetate, systematically known as (3-chlorophenyl) acetate under IUPAC

nomenclature, is an acetate ester of 3-chlorophenol.[1] Its structure is characterized by a

chlorine atom at the meta-position of the phenyl ring, a substitution pattern that significantly

influences its reactivity and utility as a precursor in multi-step organic syntheses. The acetate

group serves as a stable and reliable protecting group for the phenolic hydroxyl, which can be

readily cleaved under basic or acidic conditions to liberate the highly reactive phenol for

subsequent chemical transformations.

Below is a summary of its key identifiers and computed physical properties.

Identifier Value Source

IUPAC Name (3-chlorophenyl) acetate PubChem[1]

CAS Number 13031-39-5 PubChem[1]

Molecular Formula C₈H₇ClO₂ PubChem[1]

Molecular Weight 170.59 g/mol PubChem[1]

Canonical SMILES CC(=O)OC1=CC(=CC=C1)Cl PubChem[1]

InChI Key
GQTKYLQYHPTULY-

UHFFFAOYSA-N
PubChem[1]
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Diagram 1: Chemical Structure of 3-Chlorophenyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. 3-Chlorophenyl acetate | C8H7ClO2 | CID 83061 - PubChem [pubchem.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [3-Chlorophenyl acetate IUPAC name and synonyms].
BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b076602#3-chlorophenyl-acetate-iupac-name-and-
synonyms]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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